Cas no 871323-17-0 (1-(2-methoxyphenyl)-5-methyl-N-2-(methylsulfanyl)phenyl-1H-1,2,3-triazole-4-carboxamide)

1-(2-Methoxyphenyl)-5-methyl-N-2-(methylsulfanyl)phenyl-1H-1,2,3-triazole-4-carboxamide is a structurally complex triazole derivative with potential applications in medicinal chemistry and agrochemical research. The compound features a 1,2,3-triazole core substituted with a methoxyphenyl group at the 1-position and a methyl group at the 5-position, while the 4-carboxamide moiety is further functionalized with a 2-(methylsulfanyl)phenyl group. This arrangement confers unique electronic and steric properties, making it a promising scaffold for the development of bioactive molecules. Its structural diversity allows for exploration in enzyme inhibition, receptor modulation, or as an intermediate in synthetic pathways. The presence of sulfur and nitrogen heteroatoms enhances binding interactions in target systems.
1-(2-methoxyphenyl)-5-methyl-N-2-(methylsulfanyl)phenyl-1H-1,2,3-triazole-4-carboxamide structure
871323-17-0 structure
Product name:1-(2-methoxyphenyl)-5-methyl-N-2-(methylsulfanyl)phenyl-1H-1,2,3-triazole-4-carboxamide
CAS No:871323-17-0
MF:C18H18N4O2S
MW:354.426122188568
CID:5555601
PubChem ID:6484769

1-(2-methoxyphenyl)-5-methyl-N-2-(methylsulfanyl)phenyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • SR-01000917687-1
    • 1-(2-methoxyphenyl)-5-methyl-N-(2-(methylthio)phenyl)-1H-1,2,3-triazole-4-carboxamide
    • 1-(2-methoxyphenyl)-5-methyl-N-(2-methylsulfanylphenyl)triazole-4-carboxamide
    • VU0509829-1
    • Z108565242
    • SR-01000917687
    • F3126-1567
    • STL022650
    • 1-(2-methoxyphenyl)-5-methyl-N-[2-(methylsulfanyl)phenyl]-1H-1,2,3-triazole-4-carboxamide
    • AKOS000651112
    • 871323-17-0
    • 1-(2-methoxyphenyl)-5-methyl-N-2-(methylsulfanyl)phenyl-1H-1,2,3-triazole-4-carboxamide
    • Inchi: 1S/C18H18N4O2S/c1-12-17(18(23)19-13-8-4-7-11-16(13)25-3)20-21-22(12)14-9-5-6-10-15(14)24-2/h4-11H,1-3H3,(H,19,23)
    • InChI Key: LMUJATATPKEWPV-UHFFFAOYSA-N
    • SMILES: S(C)C1C=CC=CC=1NC(C1=C(C)N(C2C=CC=CC=2OC)N=N1)=O

Computed Properties

  • Exact Mass: 354.11504700g/mol
  • Monoisotopic Mass: 354.11504700g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 453
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 94.3Ų

1-(2-methoxyphenyl)-5-methyl-N-2-(methylsulfanyl)phenyl-1H-1,2,3-triazole-4-carboxamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3126-1567-2mg
1-(2-methoxyphenyl)-5-methyl-N-[2-(methylsulfanyl)phenyl]-1H-1,2,3-triazole-4-carboxamide
871323-17-0 90%+
2mg
$59.0 2023-07-28
Life Chemicals
F3126-1567-15mg
1-(2-methoxyphenyl)-5-methyl-N-[2-(methylsulfanyl)phenyl]-1H-1,2,3-triazole-4-carboxamide
871323-17-0 90%+
15mg
$89.0 2023-07-28
Life Chemicals
F3126-1567-3mg
1-(2-methoxyphenyl)-5-methyl-N-[2-(methylsulfanyl)phenyl]-1H-1,2,3-triazole-4-carboxamide
871323-17-0 90%+
3mg
$63.0 2023-07-28
Life Chemicals
F3126-1567-20μmol
1-(2-methoxyphenyl)-5-methyl-N-[2-(methylsulfanyl)phenyl]-1H-1,2,3-triazole-4-carboxamide
871323-17-0 90%+
20μmol
$79.0 2023-07-28
Life Chemicals
F3126-1567-1mg
1-(2-methoxyphenyl)-5-methyl-N-[2-(methylsulfanyl)phenyl]-1H-1,2,3-triazole-4-carboxamide
871323-17-0 90%+
1mg
$54.0 2023-07-28
Life Chemicals
F3126-1567-5mg
1-(2-methoxyphenyl)-5-methyl-N-[2-(methylsulfanyl)phenyl]-1H-1,2,3-triazole-4-carboxamide
871323-17-0 90%+
5mg
$69.0 2023-07-28
Life Chemicals
F3126-1567-25mg
1-(2-methoxyphenyl)-5-methyl-N-[2-(methylsulfanyl)phenyl]-1H-1,2,3-triazole-4-carboxamide
871323-17-0 90%+
25mg
$109.0 2023-07-28
Life Chemicals
F3126-1567-20mg
1-(2-methoxyphenyl)-5-methyl-N-[2-(methylsulfanyl)phenyl]-1H-1,2,3-triazole-4-carboxamide
871323-17-0 90%+
20mg
$99.0 2023-07-28
Life Chemicals
F3126-1567-30mg
1-(2-methoxyphenyl)-5-methyl-N-[2-(methylsulfanyl)phenyl]-1H-1,2,3-triazole-4-carboxamide
871323-17-0 90%+
30mg
$119.0 2023-07-28
Life Chemicals
F3126-1567-2μmol
1-(2-methoxyphenyl)-5-methyl-N-[2-(methylsulfanyl)phenyl]-1H-1,2,3-triazole-4-carboxamide
871323-17-0 90%+
2μmol
$57.0 2023-07-28

Additional information on 1-(2-methoxyphenyl)-5-methyl-N-2-(methylsulfanyl)phenyl-1H-1,2,3-triazole-4-carboxamide

Comprehensive Overview of 1-(2-methoxyphenyl)-5-methyl-N-2-(methylsulfanyl)phenyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 871323-17-0)

1-(2-methoxyphenyl)-5-methyl-N-2-(methylsulfanyl)phenyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 871323-17-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the 1,2,3-triazole family, a class of heterocyclic compounds known for their versatility in drug design and material science. The presence of both methoxyphenyl and methylsulfanylphenyl moieties in its structure enhances its binding affinity to biological targets, making it a promising candidate for further exploration.

In recent years, the scientific community has shown growing interest in triazole derivatives, particularly those with carboxamide functionalities, due to their broad-spectrum biological activities. Researchers are actively investigating the potential of CAS No. 871323-17-0 in areas such as enzyme inhibition, antimicrobial activity, and as a building block for more complex molecules. The compound's methylsulfanyl group is particularly noteworthy, as it can participate in hydrogen bonding and hydrophobic interactions, which are critical for molecular recognition in drug-receptor interactions.

The synthesis of 1-(2-methoxyphenyl)-5-methyl-N-2-(methylsulfanyl)phenyl-1H-1,2,3-triazole-4-carboxamide typically involves multi-step organic reactions, including click chemistry approaches for the triazole ring formation. This methodology aligns with the current trend toward sustainable and efficient synthetic routes, which is a hot topic in modern organic chemistry. The compound's CAS registry number 871323-17-0 serves as a unique identifier, facilitating its tracking in chemical databases and regulatory frameworks.

From an industrial perspective, CAS No. 871323-17-0 is often discussed in the context of high-value fine chemicals and intermediates. Its structural complexity and functional groups make it a valuable scaffold for the development of novel agrochemicals and pharmaceuticals. For instance, the methoxyphenyl moiety is frequently associated with enhanced bioavailability and metabolic stability, which are key considerations in drug design. Similarly, the methylsulfanyl group can influence the compound's electronic properties, potentially leading to improved efficacy in target applications.

In the realm of computational chemistry, 1-(2-methoxyphenyl)-5-methyl-N-2-(methylsulfanyl)phenyl-1H-1,2,3-triazole-4-carboxamide has been the subject of molecular docking studies and quantitative structure-activity relationship (QSAR) analyses. These studies aim to predict its interactions with biological targets and optimize its properties for specific applications. The compound's triazole core is particularly amenable to such computational approaches, as it provides a rigid framework for modeling interactions.

Environmental and safety considerations are also paramount when working with CAS No. 871323-17-0. While the compound is not classified as hazardous under current regulations, proper handling and disposal practices are essential to ensure workplace safety and environmental protection. Researchers and manufacturers are increasingly adopting green chemistry principles to minimize the ecological footprint of such compounds, reflecting the broader societal shift toward sustainability.

The patent landscape surrounding 1-(2-methoxyphenyl)-5-methyl-N-2-(methylsulfanyl)phenyl-1H-1,2,3-triazole-4-carboxamide reveals a growing number of applications, particularly in the fields of crop protection and medicinal chemistry. Its potential as a lead compound for further optimization has spurred innovation in synthetic methodologies and formulation technologies. As the demand for novel bioactive molecules continues to rise, CAS No. 871323-17-0 is poised to play a significant role in addressing contemporary challenges in health and agriculture.

In conclusion, 1-(2-methoxyphenyl)-5-methyl-N-2-(methylsulfanyl)phenyl-1H-1,2,3-triazole-4-carboxamide represents a fascinating example of modern heterocyclic chemistry with diverse potential applications. Its unique combination of functional groups and structural motifs makes it a valuable subject for ongoing research and development. As scientific understanding of its properties deepens, this compound may unlock new opportunities in drug discovery, agrochemical innovation, and beyond.

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